Cas no 73513-39-0 (Benzene, tris(1,1-dimethylethyl)-)

Benzene, tris(1,1-dimethylethyl)- structure
73513-39-0 structure
Product Name:Benzene, tris(1,1-dimethylethyl)-
CAS No:73513-39-0
MF:C18H30
MW:246.430805683136
CID:542354
PubChem ID:18400378
Update Time:2025-04-19

Benzene, tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, tris(1,1-dimethylethyl)-
    • 1,2,3-tritert-butylbenzene
    • tri-t-butylbenzene
    • DTXSID90593395
    • 73513-39-0
    • tri-tert-butylbenzene
    • 1,2,3-tri-tert-butylbenzene
    • Inchi: 1S/C18H30/c1-16(2,3)13-11-10-12-14(17(4,5)6)15(13)18(7,8)9/h10-12H,1-9H3
    • InChI Key: MJTFENDZXOFBLA-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C(=CC=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 246.234750957g/mol
  • Monoisotopic Mass: 246.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 0Ų
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